N-(5-chloro-2-methoxyphenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C22H19ClN4O3/c1-3-26-12-16(21(28)24-18-11-14(23)9-10-19(18)30-2)20-17(13-26)22(29)27(25-20)15-7-5-4-6-8-15/h4-13H,3H2,1-2H3,(H,24,28)
• InChI Key: MPHLSACPPSNZIV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H19ClN4O3
• Molecular Weight: 422.9 g/mol
• CAS No.: 923178-40-9

Description

N-(5-chloro-2-methoxyphenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C22H19ClN4O3 and its molecular weight is 422.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in the synthesis of novel heterocyclic compounds expected to exhibit hypertensive activity. Specifically, it has been used in the preparation of 1,2,4‐oxadiazole derivatives showing potential therapeutic applications (Kumar & Mashelker, 2007).

Crystallography and Tautomerism Studies

• Research has indicated the relevance of this compound in crystallography and tautomerism studies, elucidating its structural properties and stability. It's involved in the formation of hydrogen-bonded trimers and two-dimensional sheets, contributing significantly to the understanding of molecular interactions and crystal structures (Quiroga et al., 1999).

Role as an Intermediate in Medicinal Chemistry

• The compound serves as a crucial intermediate in the synthesis of other therapeutically significant compounds. For instance, it's been used in the synthesis of anticoagulants like apixaban, highlighting its importance in drug development and pharmacological research (Wang et al., 2017).

Cytotoxicity and Anticancer Research

• It has been a part of the synthesis of new derivatives with cytotoxic properties, demonstrating potential utility in cancer treatment. The compound's derivatives have been evaluated for in vitro cytotoxic activity, providing insights into new avenues for cancer therapy (Hassan et al., 2014).

Chemical Synthesis and Drug Design

• Its involvement in the synthesis of various pharmacologically relevant compounds, such as anticancer and anti-inflammatory agents, underscores its significance in drug discovery and design. The compound's versatility in chemical reactions makes it a valuable entity in medicinal chemistry (Rahmouni et al., 2016).

Biochemical Analysis

Biochemical Properties

The nature of these interactions often involves the formation of hydrogen bonds or other non-covalent associations

Cellular Effects

It’s possible that the compound could influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It’s possible that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression